2-(2-CHLORO-6-FLUOROPHENYL)-N-[4-(MORPHOLINE-4-SULFONYL)PHENYL]ACETAMIDE

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C18H18ClFN2O4S/c19-16-2-1-3-17(20)15(16)12-18(23)21-13-4-6-14(7-5-13)27(24,25)22-8-10-26-11-9-22/h1-7H,8-12H2,(H,21,23)
• InChI Key: BHJOZMKZWGPHCZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H18ClFN2O4S
• Molecular Weight: 412.9 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide is a complex organic compound with potential applications in various fields, including chemistry, biology, and medicine. This compound is characterized by the presence of a chloro-fluorophenyl group and a morpholine-sulfonyl-phenyl group, which contribute to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide typically involves multiple steps, starting from commercially available precursors. The key steps in the synthesis include:

Formation of the chloro-fluorophenyl intermediate:

Coupling with morpholine-sulfonyl-phenyl group: The chloro-fluorophenyl intermediate is then coupled with a morpholine-sulfonyl-phenyl group using a suitable coupling reagent, such as a palladium catalyst, under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chloro-6-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The chloro and fluoro groups on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Sodium methoxide (NaOMe), potassium tert-butoxide (KOtBu)

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activity and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical and physical properties.

Mechanism of Action

The mechanism of action of 2-(2-chloro-6-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-4-fluorophenylacetonitrile
• 4-Chloro-2-(trifluoromethyl)phenyl isocyanate

Uniqueness

2-(2-Chloro-6-fluorophenyl)-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide is unique due to the presence of both chloro and fluoro substituents on the phenyl ring, as well as the morpholine-sulfonyl-phenyl group